Cas no 79971-07-6 (2-amino-9-(1,8-dihydroxy-6-methoxy-7-oxo-1,2,3a,12c-tetrahydro-7H-furo[3',2':4,5]furo[2,3-c]xanthen-2-yl)-3,9-dihydro-6H-purin-6-one)

• Product name: 2-amino-9-(1,8-dihydroxy-6-methoxy-7-oxo-1,2,3a,12c-tetrahydro-7H-furo[3',2':4,5]furo[2,3-c]xanthen-2-yl)-3,9-dihydro-6H-purin-6-one
• CAS No: 79971-07-6
• MF: C₂₃H₁₇N₅O₈
• MW: 491.4098
• CID: 1799196
• PubChem ID: 135764995

2-amino-9-(1,8-dihydroxy-6-methoxy-7-oxo-1,2,3a,12c-tetrahydro-7H-furo[3',2':4,5]furo[2,3-c]xanthen-2-yl)-3,9-dihydro-6H-purin-6-one Chemical and Physical Properties

Names and Identifiers

• 2-amino-9-(1,8-dihydroxy-6-methoxy-7-oxo-1,2,3a,12c-tetrahydro-7H-furo[3',2':4,5]furo[2,3-c]xanthen-2-yl)-3,9-dihydro-6H-purin-6-one
• DTXSID601000867
• 1,8-Dihydroxy-2-(6-hydroxy-2-imino-2,3-dihydro-9H-purin-9-yl)-6-methoxy-1,2,3a,12c-tetrahydro-7H-furo[3',2':4,5]furo[2,3-c]xanthen-7-one
• 6H-Purin-6-one, 2-amino-1,9-dihydro-9-(1,2,3a,12c-tetrahydro-1,8-dihydroxy-6-methoxy-7-oxo-7H-furo(3',2':4,5)furo(2,3-c)xanthen-2-yl)-, (1R-(1alpha,2beta,3aalpha,12calpha))-
• 79971-07-6

• Inchi： InChI=1S/C23H17N5O8/c1-33-9-5-10-12(18-13(9)16(30)11-7(29)3-2-4-8(11)34-18)14-17(31)21(36-22(14)35-10)28-6-25-15-19(28)26-23(24)27-20(15)32/h2-6,14,17,21-22,29,31H,1H3,(H3,24,26,27,32)
• InChI Key： PPBJQWLEJOMSNP-UHFFFAOYSA-N
• SMILES： COC1=C2C(=C3C4C(C(OC4OC3=C1)N5C=NC6=C5N=C(NC6=O)N)O)OC7=CC=CC(=C7C2=O)O

Computed Properties

• Exact Mass: 491.10771252g/mol
• Monoisotopic Mass: 491.10771252g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 36
• Rotatable Bond Count: 2
• Complexity: 982
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 180Ų